Cas no 949984-41-2 (4-Cyclopropyl-1,3,8-Triazatricyclo7.5.0.0,2,7Tetradeca-2,4,6,8-Tetraene-6-Carboxylic Acid)

• Product Name: 4-Cyclopropyl-1,3,8-Triazatricyclo7.5.0.0,2,7Tetradeca-2,4,6,8-Tetraene-6-Carboxylic Acid
• CAS No: 949984-41-2
• MF: C₁₅H₁₇N₃O₂
• MW: 271.314383268356
• CID: 5733719
• Update Time: 2025-10-29

4-Cyclopropyl-1,3,8-Triazatricyclo7.5.0.0,2,7Tetradeca-2,4,6,8-Tetraene-6-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6H-Pyrido[3',2':4,5]imidazo[1,2-a]azepine-4-carboxylic acid, 2-cyclopropyl-7,8,9,10-tetrahydro-
• 4-Cyclopropyl-1,3,8-Triazatricyclo[7.5.0.0,2,7]Tetradeca-2,4,6,8-Tetraene-6-Carboxylic Acid
• 4-Cyclopropyl-1,3,8-Triazatricyclo7.5.0.0,2,7Tetradeca-2,4,6,8-Tetraene-6-Carboxylic Acid

• Inchi： 1S/C15H17N3O2/c19-15(20)10-8-11(9-5-6-9)16-14-13(10)17-12-4-2-1-3-7-18(12)14/h8-9H,1-7H2,(H,19,20)
• InChI Key： JZCMQIIFGICSBM-UHFFFAOYSA-N
• SMILES： N12C3=NC(C4CC4)=CC(C(O)=O)=C3N=C1CCCCC2

Computed Properties

• Exact Mass: 271.132
• Monoisotopic Mass: 271.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68A^2

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 528.1±50.0 °C at 760 mmHg
• Flash Point: 273.2±30.1 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• pka: -4.13±0.20(Predicted)

4-Cyclopropyl-1,3,8-Triazatricyclo7.5.0.0,2,7Tetradeca-2,4,6,8-Tetraene-6-Carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Cyclopropyl-1,3,8-Triazatricyclo7.5.0.0,2,7Tetradeca-2,4,6,8-Tetraene-6-Carboxylic Acid

Introduction to 4-Cyclopropyl-1,3,8-Triazatricyclo[7.5.0.0^2,7]tetradeca-2,4,6,8-tetraene-6-carboxylic Acid (CAS No. 949984-41-2)

4-Cyclopropyl-1,3,8-triazatricyclo[7.5.0.0^2,7]tetradeca-2,4,6,8-tetraene-6-carboxylic acid (CAS No. 949984-41-2) is a unique and complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of triazatricyclic compounds and is characterized by its intricate cyclic structure and carboxylic acid functional group.

The structure of 4-Cyclopropyl-1,3,8-triazatricyclo[7.5.0.0^2,7]tetradeca-2,4,6,8-tetraene-6-carboxylic acid is notable for its three fused rings and the presence of a cyclopropyl substituent at the 4-position. The triazatricyclic core provides a rigid framework that can influence the compound's conformational flexibility and binding properties. The carboxylic acid group at the 6-position adds a polar functional group that can participate in hydrogen bonding and other intermolecular interactions.

In recent years, 4-Cyclopropyl-1,3,8-triazatricyclo[7.5.0.0^2,7]tetradeca-2,4,6,8-tetraene-6-carboxylic acid has been the subject of several studies aimed at elucidating its biological activities and potential therapeutic applications. One of the key areas of interest is its antimicrobial properties. Research has shown that this compound exhibits potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antimicrobial agents.

Beyond its antimicrobial potential, 4-Cyclopropyl-1,3,8-triazatricyclo[7.5.0.0^2,7]tetradeca-2,4,6,8-tetraene-6-carboxylic acid has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests that it may have therapeutic potential in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-Cyclopropyl-1,3,8-triazatricyclo[7.5.0.0^2,7]tetradeca-2,4,6,8-tetraene-6-carboxylic acid have also been studied to understand its behavior in biological systems. Initial findings indicate that it has good oral bioavailability and a favorable half-life in plasma, which are important considerations for drug development.

In terms of synthesis, several methods have been reported for the preparation of 4-Cyclopropyl-1,3,8-triazatricyclo[7.5.0.0^2,7]tetradeca-2,4,6,8-tetraene-6-carboxylic acid. One common approach involves the cyclization of a suitable precursor followed by functional group modifications to introduce the carboxylic acid moiety and the cyclopropyl substituent. These synthetic routes are often optimized to improve yield and purity while minimizing side reactions.

The safety profile of 4-Cyclopropyl-1,3,8-triazatricyclo[7.5.0.0^2,7]tetradeca-2,4,6,8-tetraene-6-carboxylic acid is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses with no significant adverse effects observed in animal models.

In conclusion, 4-Cyclopropyl-1,3,8-triazatricyclo[7.5.0.0^2,7]tetradeca-2,4,6,8-tetraene-6-carboxylic acid (CAS No. 949984-41-2) represents a promising compound with diverse biological activities and potential therapeutic applications in areas such as antimicrobial therapy and anti-inflammatory treatment. Ongoing research continues to explore its full potential and optimize its use in clinical settings.